Cas no 1707568-93-1 (Methyl 4,5-dichloro-3-methoxythiophene-2-carboxylate)

• Product Name: Methyl 4,5-dichloro-3-methoxythiophene-2-carboxylate
• CAS No: 1707568-93-1
• MF: C₇H₆Cl₂O₃S
• MW: 241.091739177704
• CID: 5692882
• PubChem ID: 97618249
• Update Time: 2023-10-13

Methyl 4,5-dichloro-3-methoxythiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl4,5-dichloro-3-methoxythiophene-2-carboxylate
• 1707568-93-1
• Methyl 4,5-dichloro-3-methoxythiophene-2-carboxylate
• AMY17068
• 4,5-Dichloro-3-methoxy-thiophene-2-carboxylic acid methyl ester
• 2-Thiophenecarboxylic acid, 4,5-dichloro-3-methoxy-, methyl ester

• Inchi： 1S/C7H6Cl2O3S/c1-11-4-3(8)6(9)13-5(4)7(10)12-2/h1-2H3
• InChI Key： AJAGCWPQQBQFDT-UHFFFAOYSA-N
• SMILES： ClC1=C(SC(C(=O)OC)=C1OC)Cl

Computed Properties

• Exact Mass: 239.9414706g/mol
• Monoisotopic Mass: 239.9414706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.8Ų

Experimental Properties

• Density: 1.463±0.06 g/cm3(Predicted)
• Boiling Point: 327.0±37.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives